![molecular formula C10H14F3NO2 B6223215 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid CAS No. 2763756-66-5](/img/no-structure.png)
3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid
Overview
Description
3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid (3-BTA) is an organic compound belonging to the class of azetidines, which are cyclic amines that contain a three-membered ring of nitrogen and carbon atoms. 3-BTA is a versatile building block for the synthesis of various compounds of pharmaceutical and biological interest. It has been used in the synthesis of a variety of compounds, including peptides, β-lactams, and peptidomimetics. Additionally, 3-BTA has been used in the development of new synthetic methods, such as the synthesis of cyclic peptides via intramolecular cyclization.
Scientific Research Applications
3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid has a variety of applications in scientific research. It has been used in the synthesis of peptides, β-lactams, and peptidomimetics. Additionally, 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid has been used in the development of new synthetic methods, such as the synthesis of cyclic peptides via intramolecular cyclization. It has also been used to synthesize novel compounds with potential pharmaceutical applications.
Mechanism of Action
The mechanism of action of 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid is not fully understood. However, it is believed to act as an inhibitor of certain enzymes involved in the synthesis of proteins. Additionally, 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid may act as a catalyst in the synthesis of certain compounds, such as peptides and β-lactams.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid are not well understood. However, it has been shown to inhibit certain enzymes involved in the synthesis of proteins. Additionally, 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid may have an effect on the activity of certain receptors in the body, such as the GABA receptor.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid in laboratory experiments include its versatility, as it can be used in the synthesis of a variety of compounds. Additionally, 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid can be synthesized using a variety of methods, making it a useful building block for the synthesis of novel compounds. The main limitation of using 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid in laboratory experiments is that its mechanism of action is not fully understood, making it difficult to predict its effects on biological systems.
Future Directions
The potential future directions for 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid research include the development of new synthetic methods using 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid as a building block, the further study of its mechanism of action, and the investigation of its potential therapeutic applications. Additionally, further research could be done to explore the potential effects of 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid on biological systems, such as its effects on the activity of certain receptors. Finally, further research could be done to explore the potential uses of 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid in drug delivery systems.
Synthesis Methods
3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid can be synthesized by a variety of methods, including the Williamson ether synthesis, the Mitsunobu reaction, and the Mitsunobu-Mannich reaction. In the Williamson ether synthesis, 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid is synthesized by the reaction of an alcohol with a haloalkane in the presence of an acid catalyst. In the Mitsunobu reaction, 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid is synthesized by the reaction of an alcohol with a haloalkane in the presence of an organophosphorus compound. Finally, in the Mitsunobu-Mannich reaction, 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid is synthesized by the reaction of an alcohol with a haloalkane in the presence of an organophosphorus compound and an aldehyde.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid involves the following steps: 1) synthesis of 3-azetidinone, 2) reduction of 3-azetidinone to 3-aminomethylazetidine, 3) alkylation of 3-aminomethylazetidine with 3-bromobicyclo[1.1.1]pentane, and 4) trifluoroacetylation of the resulting compound.", "Starting Materials": [ "Ethyl acetoacetate", "Hydrazine hydrate", "Benzaldehyde", "Sodium borohydride", "3-bromobicyclo[1.1.1]pentane", "Trifluoroacetic anhydride", "Triethylamine", "Methanol", "Diethyl ether", "Acetic acid", "Sodium acetate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Synthesis of 3-azetidinone", "a) Mix ethyl acetoacetate, hydrazine hydrate, and benzaldehyde in methanol and heat under reflux for 4 hours.", "b) Cool the reaction mixture and filter the solid product.", "c) Recrystallize the product from diethyl ether to obtain 3-azetidinone.", "Step 2: Reduction of 3-azetidinone to 3-aminomethylazetidine", "a) Dissolve 3-azetidinone in methanol and add sodium borohydride slowly with stirring.", "b) After the addition is complete, stir the reaction mixture for 2 hours.", "c) Quench the reaction with acetic acid and filter the solid product.", "d) Recrystallize the product from diethyl ether to obtain 3-aminomethylazetidine.", "Step 3: Alkylation of 3-aminomethylazetidine with 3-bromobicyclo[1.1.1]pentane", "a) Dissolve 3-aminomethylazetidine and 3-bromobicyclo[1.1.1]pentane in methanol.", "b) Add sodium acetate and stir the reaction mixture for 24 hours.", "c) Filter the solid product and wash with water.", "d) Recrystallize the product from diethyl ether to obtain the desired compound.", "Step 4: Trifluoroacetylation of the resulting compound", "a) Dissolve the resulting compound in trifluoroacetic anhydride and triethylamine in diethyl ether.", "b) Stir the reaction mixture for 2 hours.", "c) Quench the reaction with water and filter the solid product.", "d) Recrystallize the product from diethyl ether to obtain 3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid." ] } | |
CAS RN |
2763756-66-5 |
Product Name |
3-[(3-2H)bicyclo[1.1.1]pentan-1-yl]azetidine, trifluoroacetic acid |
Molecular Formula |
C10H14F3NO2 |
Molecular Weight |
238.2 |
Purity |
95 |
Origin of Product |
United States |
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